Cas no 2580248-91-3 (ethyl 5-(aminomethyl)thieno3,2-bthiophene-2-carboxylate)

• Product Name: ethyl 5-(aminomethyl)thieno3,2-bthiophene-2-carboxylate
• CAS No: 2580248-91-3
• MF: C₁₀H₁₁NO₂S₂
• MW: 241.329839944839
• CID: 5661257
• PubChem ID: 165886653
• Update Time: 2025-06-11

ethyl 5-(aminomethyl)thieno3,2-bthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate
• 2580248-91-3
• EN300-27728241
• ethyl 5-(aminomethyl)thieno3,2-bthiophene-2-carboxylate

• Inchi： 1S/C10H11NO2S2/c1-2-13-10(12)9-4-8-7(15-9)3-6(5-11)14-8/h3-4H,2,5,11H2,1H3
• InChI Key： UADRJVIGUBWTGY-UHFFFAOYSA-N
• SMILES： S1C(CN)=CC2=C1C=C(C(=O)OCC)S2

Computed Properties

• Exact Mass: 241.02312094g/mol
• Monoisotopic Mass: 241.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Additional information on ethyl 5-(aminomethyl)thieno3,2-bthiophene-2-carboxylate

Professional Introduction to Ethyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate (CAS No. 2580248-91-3)

Ethyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate, identified by its CAS number 2580248-91-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives family, which is renowned for its diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of both amine and carboxylate functional groups, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of Ethyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate consists of a thiophene ring fused with another thiophene ring, forming a bithiophene core. This bithiophene scaffold is known to exhibit excellent electronic properties, making it suitable for applications in organic electronics and materials science. However, the primary focus of current research is on its pharmacological potential. The amine group at the 5-position and the carboxylate group at the 2-position provide multiple sites for chemical modification, enabling the synthesis of various derivatives with enhanced biological activity.

In recent years, there has been a surge in research aimed at developing novel therapeutic agents based on heterocyclic compounds. Among these, bithiophene derivatives have shown particular promise due to their ability to interact with biological targets in complex ways. Ethyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate has been studied for its potential role in modulating various biological pathways. For instance, preliminary studies suggest that this compound may have inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression.

The synthesis of Ethyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include the formation of the bithiophene core followed by functionalization at the 5- and 2-positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired structural modifications efficiently.

One of the most intriguing aspects of this compound is its potential application in drug design. The presence of both amine and carboxylate groups allows for the formation of hydrogen bonds and other non-covalent interactions with biological targets. This property makes it an attractive scaffold for designing molecules that can selectively bind to specific proteins or enzymes. In particular, researchers are exploring its potential as an inhibitor of kinases and other enzymes implicated in chronic diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of molecules like Ethyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate. Molecular docking studies have been conducted to identify potential binding sites on target proteins and to predict the binding affinity of various derivatives. These studies have provided valuable insights into the structure-activity relationships (SAR) of this compound class, guiding further optimization efforts.

The pharmacokinetic properties of Ethyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, making it a viable candidate for further development.

In conclusion, Ethyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate represents a fascinating area of research with significant potential in pharmaceutical development. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.